Cas no 952664-76-5 (2-Bromo-N-(tert-butyl)-4-nitroaniline)

• Product Name: 2-Bromo-N-(tert-butyl)-4-nitroaniline
• CAS No: 952664-76-5
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• MDL: MFCD11855829
• CID: 857663
• PubChem ID: 46739419
• Update Time: 2025-04-19

2-Bromo-N-(tert-butyl)-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(tert-butyl)-4-nitroaniline
• 2-Bromo-N-t-butyl-4-nitroaniline
• 2-bromo-N-tert-butyl-4-nitroaniline
• N-T-BUTYL 2-BROMO-4-NITROANILINE
• (2-bromo-4-nitro-phenyl)-tert-butyl-amine
• CS-0207982
• RYOITTMHFVTIQN-UHFFFAOYSA-N
• A859107
• DTXSID90675024
• SCHEMBL1464982
• BS-23801
• 2-Bromo-N-(1,1-dimethylethyl)-4-nitrobenzenamine
• CNB66476
• AKOS015838035
• (2-bromo-4-nitrophenyl)-tert-butyl-amine
• MFCD11855829
• 952664-76-5
• DB-364932
• N-tert-butyl 2-bromo-4-nitroaniline

• MDL： MFCD11855829
• Inchi： 1S/C10H13BrN2O2/c1-10(2,3)12-9-5-4-7(13(14)15)6-8(9)11/h4-6,12H,1-3H3
• InChI Key： RYOITTMHFVTIQN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.01600
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: 4.16390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes